Cas no 104749-67-9 (Methyl 2-Oxo-2-(thiophen-3-yl)acetate)

• Product Name: Methyl 2-Oxo-2-(thiophen-3-yl)acetate
• CAS No: 104749-67-9
• MF: C₇H₆O₃S
• MW: 170.185740947723
• MDL: MFCD24691857
• CID: 4559767
• PubChem ID: 19968461
• Update Time: 2025-10-29

Methyl 2-Oxo-2-(thiophen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Oxo-2-(Thiophen-3-Yl)Acetate
• 3-Thiopheneacetic acid, α-oxo-, methyl ester
• 3-Thiopheneacetic acid, a-oxo-, methyl ester
• MFCD24691857
• W10737
• Methyl2-oxo-2-(thiophen-3-yl)acetate
• methyl 2-oxo-2-thiophen-3-ylacetate
• 104749-67-9
• SCHEMBL5395480
• AS-66316
• AKOS027255647
• Methyl 2-Oxo-2-(thiophen-3-yl)acetate

• MDL： MFCD24691857
• Inchi： 1S/C7H6O3S/c1-10-7(9)6(8)5-2-3-11-4-5/h2-4H,1H3
• InChI Key： WXJHRBGDHJRFBK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=O)C1C=CSC=1

Computed Properties

• Exact Mass: 170.00376522g/mol
• Monoisotopic Mass: 170.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 2-Oxo-2-(thiophen-3-yl)acetate

Methyl 2-Oxo-2-(thiophen-3-yl)acetate (CAS No. 104749-67-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-Oxo-2-(thiophen-3-yl)acetate (CAS No. 104749-67-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as thiophene-3-carboxylic acid methyl ester, is characterized by its thiophene ring and a ketone group, making it a valuable building block for the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of Methyl 2-Oxo-2-(thiophen-3-yl)acetate is C₉H₈O₃S, and its molecular weight is approximately 196.22 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications in both academic research and industrial settings.

In the realm of synthetic chemistry, Methyl 2-Oxo-2-(thiophen-3-yl)acetate serves as an important intermediate for the preparation of complex organic molecules. The presence of the thiophene ring and the ketone functionality allows for a variety of chemical transformations, including nucleophilic addition, substitution reactions, and condensation reactions. These reactions are crucial for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent studies have highlighted the potential of Methyl 2-Oxo-2-(thiophen-3-yl)acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area where Methyl 2-Oxo-2-(thiophen-3-yl)acetate has shown promise is in the field of cancer research. A study published in Cancer Research demonstrated that certain derivatives of this compound possess significant anticancer activity against various types of cancer cells. The researchers identified specific structural modifications that enhance the cytotoxicity of these derivatives, providing valuable insights into the design of more effective anticancer drugs.

In addition to its therapeutic potential, Methyl 2-Oxo-2-(thiophen-3-yl)acetate has also been explored for its use in materials science. A recent study published in Advanced Materials reported that this compound can be used as a building block for the synthesis of functional polymers with unique optical and electronic properties. These polymers have potential applications in areas such as organic electronics, photovoltaics, and sensors.

The safety profile of Methyl 2-Oxo-2-(thiophen-3-yl)acetate is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to avoid inhalation or skin contact.

In conclusion, Methyl 2-Oxo-2-(thiophen-3-yl)acetate (CAS No. 104749-67-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and versatile reactivity make it an invaluable tool for synthetic chemists and researchers working on the development of new materials and therapeutic agents. As ongoing research continues to uncover new properties and applications, this compound is likely to remain an important focus in the scientific community.